1-ethyl-N-(3-ethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide

• IUPAC Name: 1-ethyl-N-(3-ethylphenyl)-4-hydroxy-2-oxoquinoline-3-carboxamide
• InChI: InChI=1S/C20H20N2O3/c1-3-13-8-7-9-14(12-13)21-19(24)17-18(23)15-10-5-6-11-16(15)22(4-2)20(17)25/h5-12,23H,3-4H2,1-2H3,(H,21,24)
• InChI Key: BBCVGQXZZMPJJB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)C2=C(C3=CC=CC=C3N(C2=O)CC)O
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

1-ethyl-N-(3-ethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide is a chemical compound that belongs to the class of quinolone derivatives. It has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Antimicrobial Properties

1-ethyl-N-(3-ethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide, a compound related to the 4-oxoquinoline class, shows potential as an antimicrobial agent. Research has demonstrated the efficacy of similar quinoline derivatives against various bacterial and fungal strains, including Escherichia coli and Staphylococcus aureus. These findings suggest that quinoline derivatives could be valuable in developing new antimicrobial treatments (Desai, Dodiya, & Shihora, 2011).

Anticancer Potential

Quinoline derivatives have also been explored for their anticancer properties. Studies indicate that certain quinoline carboxamides, closely related to the compound , exhibit significant cytotoxic activity against various cancer cell lines. This research opens avenues for the development of new anticancer agents (Funk et al., 2015).

Regioselective Synthesis and Structural Analysis

The study of regioselectivity in the synthesis of quinoline derivatives, including compounds similar to 1-ethyl-N-(3-ethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide, is crucial for understanding their chemical properties. This research has implications for the synthesis of pharmaceutically relevant compounds. Additionally, structural analyses of these compounds, including X-ray crystallography, provide valuable insights into their potential biological activity (Batalha et al., 2019).

Potential in Treating Cystic Fibrosis

Research has identified quinolinone-3-carboxamide derivatives as potent CFTR potentiators, leading to the development of drugs like ivacaftor for treating cystic fibrosis. This highlights the potential of quinoline derivatives in addressing genetic disorders and enhancing the quality of life for patients with such conditions (Hadida et al., 2014).